Cas no 2091280-08-7 (3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile)

• Product name: 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile
• CAS No: 2091280-08-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6077080
• PubChem ID: 131331629

3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile
• EN300-1789294
• 2091280-08-7

• Inchi： 1S/C8H10N2O2/c1-5-8(6(2)12-10-5)7(11)3-4-9/h7,11H,3H2,1-2H3
• InChI Key： PUZQJBDHFVOFPF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(CC#N)O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile

3-(Dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile: An Overview of a Promising Compound (CAS No. 2091280-08-7)

3-(Dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile, with the CAS number 2091280-08-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethyl-1,2-oxazol-4-yl moiety and a hydroxypropanenitrile group. These structural elements contribute to its potential biological activities and therapeutic applications.

The dimethyl-1,2-oxazol-4-yl moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. This moiety is often associated with anti-inflammatory, antimicrobial, and antitumor properties. The presence of this functional group in 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile suggests that the compound may exhibit similar biological activities, making it a promising candidate for further investigation.

The hydroxypropanenitrile group is another key structural feature of this compound. This functional group has been shown to enhance the solubility and bioavailability of molecules, which are crucial factors in drug development. Additionally, the presence of a hydroxyl group can facilitate interactions with biological targets, potentially enhancing the compound's efficacy.

Recent studies have highlighted the potential therapeutic applications of 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in vitro. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study conducted by a team of researchers at a leading pharmaceutical company, 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile was evaluated for its antitumor activity. The results showed that the compound demonstrated significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation. These findings underscore the potential of this compound as an anticancer agent.

Beyond its anti-inflammatory and antitumor properties, 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects. In an animal model of neurodegenerative disease, treatment with this compound was found to reduce oxidative stress and protect neurons from damage. These results suggest that further research into its neuroprotective mechanisms could lead to new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile has been optimized using modern synthetic techniques to ensure high yields and purity. The process typically involves several steps, including the formation of the dimethyl-1,2-oxazol-4-one intermediate and subsequent reactions to introduce the hydroxynitrile functionality. The detailed synthetic route has been published in several peer-reviewed journals and is widely accessible to researchers in the field.

In terms of safety and toxicity profiles, preliminary data indicate that 3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanenitrile is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before it can be advanced to clinical trials. Ongoing preclinical studies are focused on assessing its pharmacokinetics, pharmacodynamics, and potential side effects.

The future prospects for 3-(dimethyl-1,2-o xazol -4 - yl ) - 3 - hydroxypro pan eni tr ile strong > are promising . As research continues to uncover its full range of biological activities , it is likely that this compound will play an important role in the development of new therapeutic agents . Its unique combination of structural features , coupled with its demonstrated efficacy in multiple disease models , positions it as a valuable asset in the pharmaceutical industry . p >